Cas no 74413-13-1 (2H-1,4-Benzoxazine, 2,6-dimethyl-3-phenyl-, 4-oxide)

74413-13-1 structure
Product name:2H-1,4-Benzoxazine, 2,6-dimethyl-3-phenyl-, 4-oxide
2H-1,4-Benzoxazine, 2,6-dimethyl-3-phenyl-, 4-oxide Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,4-Benzoxazine, 2,6-dimethyl-3-phenyl-, 4-oxide
- 2,6-dimethyl-4-oxido-3-phenyl-2H-1,4-benzoxazin-4-ium
- DTXSID60501164
- 2,6-Dimethyl-4-oxo-3-phenyl-2H-1,4lambda~5~-benzoxazine
- 74413-13-1
-
- Inchi: InChI=1S/C16H15NO2/c1-11-8-9-15-14(10-11)17(18)16(12(2)19-15)13-6-4-3-5-7-13/h3-10,12H,1-2H3
- InChI Key: XQGAXOSHXSJRJA-UHFFFAOYSA-N
- SMILES: CC1C(=[N+](C2=C(O1)C=CC(=C2)C)[O-])C3=CC=CC=C3
Computed Properties
- Exact Mass: 253.110278721g/mol
- Monoisotopic Mass: 253.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 38Ų
2H-1,4-Benzoxazine, 2,6-dimethyl-3-phenyl-, 4-oxide Related Literature
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Kristin H. Loomis,Jonathan L. Kirschman,Sushma Bhosle,Ravi V. Bellamkonda,Philip J. Santangelo J. Mater. Chem. B, 2016,4, 1619-1632
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Ling Liu,Dirk J. Broer,Patrick R. Onck Soft Matter, 2019,15, 8040-8050
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Yue Liu,Qian Zhao,Xiaohong Wang,Shiwu Li RSC Adv., 2013,3, 13748-13755
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Rui Xiong,Naihua Miao,Yan-Ling Li,Jian Zhou,Yuanchun Pan,Cuilian Wen,Bo Wu,Zhimei Sun RSC Adv., 2017,7, 8936-8943
74413-13-1 (2H-1,4-Benzoxazine, 2,6-dimethyl-3-phenyl-, 4-oxide) Related Products
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